N-(2,3-dimethylphenyl)-2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H26FN5O2S/c1-5-31-23-22(17(4)29-31)28-25(30(24(23)33)13-18-9-11-19(26)12-10-18)34-14-21(32)27-20-8-6-7-15(2)16(20)3/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• InChI Key: ADJQVDLKIIYGDA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C25H26FN5O2S
• Molecular Weight: 479.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H26FN5O2S and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Neuroinflammation and PET Imaging

A study highlighted the synthesis and evaluation of novel pyrazolo[1,5-a]pyrimidines, closely related to specific acetamide derivatives, for their potential to bind the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker for neuroinflammatory processes. These derivatives demonstrated subnanomolar affinity for TSPO, comparable to benchmark molecules, and were used to develop PET radiotracers for in vivo imaging of neuroinflammation, showcasing their potential in neuroscientific research and diagnostic applications (Damont et al., 2015).

Anticancer Activity

Another area of application involves the synthesis of fluoro-substituted compounds related to the benzopyran core structure. These compounds were tested against various human cancer cell lines, including lung, breast, and CNS cancers. The research found that these compounds exhibit anticancer activity at low concentrations compared to a reference drug, indicating potential applications in cancer research and therapy (Hammam et al., 2005).

Anti-inflammatory Applications

Research on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide derivatives has demonstrated significant anti-inflammatory activity. Some derivatives showed notable efficacy in this regard, opening avenues for developing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Radioligand Development for TSPO Imaging

The development of [18F]PBR111, a selective radioligand for imaging TSPO with PET, is based on the synthesis of phenylpyrazolo[1,5-a]pyrimidineacetamides. This work underscores the importance of such compounds in creating diagnostic tools for neuroinflammation and potentially other neurological conditions (Dollé et al., 2008).

Antimicrobial and Anticancer Agents

Pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. This research demonstrates the compound's utility in developing new therapeutic agents against various microbial infections and cancer types (Abdellatif et al., 2014).